BENGHE Foundational & Exploratory

Check Availability & Pricing

3-(Trifluoromethyl)benzoic acid safety and
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzoic acid

Cat. No.: B184568

An In-Depth Technical Guide to the Safety and Handling of 3-(Trifluoromethyl)benzoic Acid

Introduction

3-(Trifluoromethyl)benzoic acid, a halogenated aromatic carboxylic acid, is a key building
block and intermediate in the pharmaceutical and agrochemical industries.[1] Its utility in
medicinal chemistry is often attributed to the electron-withdrawing trifluoromethyl group, which
can enhance metabolic stability and bioavailability in drug candidates.[1] This guide provides a
comprehensive overview of the safety and handling procedures for 3-
(Trifluoromethyl)benzoic acid, intended for researchers, scientists, and professionals in drug
development. It covers hazard identification, exposure controls, emergency procedures, and
toxicological data to ensure safe laboratory and manufacturing practices.

Chemical Identification

Proper identification is the first step in chemical safety. Key identifiers for 3-
(Trifluoromethyl)benzoic acid are summarized below.
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Identifier Value

Chemical Name 3-(Trifluoromethyl)benzoic acid

a,a,0-Trifluoro-m-toluic acid, m-
Synonyms (Trifluoromethyl)benzoic acid, 3-

Carboxybenzotrifluoride[2]

CAS Number 454-92-2[2][3][4][5][6]

Molecular Formula C8H5F302[1][4][5]

Molecular Weight 190.12 g/mol [2][5]

Appearance White to light yellow crystalline powder[1][7]

Hazard Identification and Classification

3-(Trifluoromethyl)benzoic acid is classified as hazardous under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[3] The primary hazards are irritation to the skin,
eyes, and respiratory system.

GHS Classification

The Globally Harmonized System (GHS) classification provides a standardized approach to
hazard communication.

Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion / Irritation 2 3]

Serious Eye Damage / Eye oA H319: Causes serious eye
Irritation irritation[2][3]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][3]

Signal Word:Warning[2][3]
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Hazard Pictogram:

walt text

(GHS07)[4]

NFPA and HMIS Ratings

These ratings provide at-a-glance information for emergency responders and workplace safety.

. . Instability / .
Rating System  Health Flammability . Special
Reactivity
NFPA 704 2[4] 0[4] 0[4] N/A
HMIS 1l 2[4] 0[4] 0[4] N/A

A health rating of 2 indicates a moderate hazard where temporary or minor injury may occur.[4]
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Observed Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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